Methyl 3-amino-5-bromo-4-hydroxybenzoate

• IUPAC Name: methyl 3-amino-5-bromo-4-hydroxybenzoate
• InChI: InChI=1S/C8H8BrNO3/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,11H,10H2,1H3
• InChI Key: GNQMYGQWBUNZBZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1)Br)O)N
• Molecular Formula: C8H8BrNO3
• DSSTOX Substance ID: DTXSID90735157
• Molecular Weight: 246.06 g/mol
• CAS RN: 260249-10-3

Description

“Methyl 3-amino-5-bromo-4-hydroxybenzoate” is a chemical compound with the molecular formula C8H8BrNO3. It is used as a reactant in the preparation of selective inhibitors.

Synthesis Analysis

The synthesis of “Methyl 3-amino-5-bromo-4-hydroxybenzoate” involves an unsymmetrical Ullman reaction between methyl 5-bromovanillate (II) and methyl 3-bromo-4-hydroxybenzoate (III). This reaction yields all the three possible dicarbomethoxy-dibenzo-p-dioxins, which are separated by repeated chromatography over silica gel.

Molecular Structure Analysis

The molecular structure of “Methyl 3-amino-5-bromo-4-hydroxybenzoate” can be represented by the SMILES string COC(=O)c1ccc(O)c(N)c1Br.

Chemical Reactions Analysis

“Methyl 3-amino-5-bromo-4-hydroxybenzoate” is used as a reactant in the preparation of selective inhibitors. More specific chemical reactions involving this compound are not available in the retrieved data.

Physical And Chemical Properties Analysis

“Methyl 3-amino-5-bromo-4-hydroxybenzoate” is a solid compound. Its molecular weight is 246.06. More specific physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

• Organic Synthesis

  • Methyl 3-amino-5-bromo-4-hydroxybenzoate is often used as a building block in organic synthesis. It can be used to synthesize a variety of complex organic molecules, contributing to the development of new drugs and materials.

• Preparation of Selective Inhibitors

  • This compound has been used as a reactant in the preparation of selective inhibitors. In an unsymmetrical Ullman reaction between methyl 5-bromovanillate and methyl 3-bromo-4-hydroxybenzoate, it yielded all the three possible dicarbomethoxy-dibenzo-p-dioxins. These compounds were separated by repeated chromatography over silica gel.

• Antimicrobial Properties

  • Flavonoids, such as those with chlorine or bromine atoms and a nitro group, have been synthesized and tested for their influence on pathogenic and probiotic bacteria. While Methyl 3-amino-5-bromo-4-hydroxybenzoate is not a flavonoid, it does contain a bromine atom and an amino group, which could potentially influence its antimicrobial properties.

• Antiviral Properties

  • Indole derivatives, which include compounds similar to Methyl 3-amino-5-bromo-4-hydroxybenzoate, have been reported to have antiviral properties. For example, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A.

• Biotransformation Studies

  • Methyl 3-amino-5-bromo-4-hydroxybenzoate could potentially be used in biotransformation studies. Biotransformation is the process of using biological systems, such as bacteria or fungi, to convert one substance into another.

• Chemical Synthesis

  • Methyl 3-amino-5-bromo-4-hydroxybenzoate can be used as a reactant in chemical synthesis. It can be used to synthesize a variety of complex organic molecules, contributing to the development of new drugs and materials.

Safety And Hazards

“Methyl 3-amino-5-bromo-4-hydroxybenzoate” is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating it is harmful if swallowed. It is recommended to avoid dust formation and contact with skin, eyes, or clothing.

Synthesis routes and methods

Procedure details

To a solution of methyl 3-bromo-4-hydroxy-5-nitrobenzoate (2.00 g, 7.25 mmol) in N,N-dimethylformamide (36 mL) was slowly added tin(II) chloride dehydrate (5.50 g, 24.4 mmol). The mixture was stirred at ambient temperature. After 10 min, water was added, and organics were extracted using ethyl acetate (5×). Combined organics were dried over magnesium sulfate, filtered and concentrated. Purification by silica gel chromatography (100% dichloromethane→85% dichloromethane/methanol) gave the title compound (3.657 g, 50% purity). LC-MS [M]=246.1.